(2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine

• IUPAC Name: [4-[3-(furan-2-ylmethylamino)-4-nitrophenyl]piperazin-1-yl]-(3-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C25H28N4O5/c1-18(2)34-21-6-3-5-19(15-21)25(30)28-12-10-27(11-13-28)20-8-9-24(29(31)32)23(16-20)26-17-22-7-4-14-33-22/h3-9,14-16,18,26H,10-13,17H2,1-2H3
• InChI Key: MZDDAQQSOMJBPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])NCC4=CC=CO4
• Molecular Formula: C25H28N4O5
• Molecular Weight: 464.5 g/mol

Description

(2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine, also known as FIPI, is a small molecule inhibitor that has been extensively studied in recent years. It is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in many cellular processes.

Mechanism of Action

(2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine inhibits the activity of PLD, an enzyme that catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid. PLD is involved in many cellular processes, including membrane trafficking, signal transduction, and cytoskeletal rearrangement. By inhibiting PLD activity, (2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine disrupts these cellular processes, leading to the observed effects.
Biochemical and Physiological Effects:
(2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine has been shown to have a variety of biochemical and physiological effects. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also reduces inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it protects against cardiovascular diseases by reducing oxidative stress and improving endothelial function.

Advantages and Limitations for Lab Experiments

(2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and has high potency. It can be used in both in vitro and in vivo experiments, and its effects can be easily measured using various assays. However, (2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine also has some limitations. It is not very selective, and it can inhibit other enzymes besides PLD. Additionally, it has poor solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research on (2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine. One area of interest is the development of more selective PLD inhibitors that can be used in clinical settings. Another area of interest is the investigation of the role of PLD in various diseases, including cancer, inflammation, and cardiovascular diseases. Additionally, the use of (2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine in combination with other therapies is also an area of interest, as it may enhance the efficacy of these therapies.

Scientific Research Applications

(2-furylmethyl){5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitrophenyl}amine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against cardiovascular diseases.